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Compound of Interest

2-Amino-5-ethylphenol
Compound Name:
hydrochloride

Cat. No.: B177001

An In-depth Technical Guide to 2-Amino-5-
ethylphenol Hydrochloride

This technical guide provides a comprehensive overview of 2-Amino-5-ethylphenol
hydrochloride, a chemical compound of interest to researchers, scientists, and professionals
in drug development and fine chemical synthesis. This document details its nomenclature,
physicochemical properties, experimental protocols for its synthesis, purification, and analysis,
as well as its key applications.

Nomenclature and Identification

2-Amino-5-ethylphenol hydrochloride is a salt of an aromatic amine and phenol. Accurate
identification is crucial for scientific research and chemical synthesis.

Synonyms and Alternative Names:

e 6-Amino-m-ethylphenol hydrochloride[1]

e Phenol, 2-amino-5-ethyl-, hydrochloride (1:1)[2]
e 2-amino-5-ethylphenol;hydrochloride[3]

e Colorex AEP[4]
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e 2-azanyl-5-ethyl-phenol hydrochloride

Key Identifiers:

Identifier Value

CAS Number 149861-22-3[1][3][5]

Molecular Formula CsH12CINO[1]

Molecular Weight 173.64 g/mol [1][3][5]

IUPAC Name 2-amino-5-ethylphenol;hydrochloride[3]

INChI=1S/C8H11NO.CIH/c1-2-6-3-4-7(9)8(10)5-

InChl
6;/h3-5,10H,2,9H2,1H3;1H[3]

InChl Key SZAJCDAIQPZDSA-UHFFFAOYSA-N[3]

SMILES CCC1=CC(=C(C=C1)N)O.CI[1][3]

Physicochemical Properties

A summary of the key physicochemical properties of 2-Amino-5-ethylphenol hydrochloride is
presented below. These properties are essential for its handling, storage, and application in
experimental settings.
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Property Value Source(s)

White to off-white crystalline
Appearance (5]
powder.

Melting Point >163°C (decomposes) [6]

Approximately 180-185°C

(decomposes)

[5]

. . Not applicable (decomposes
Boiling Point Ny [5]
before boiling)

Soluble in water and ethanol;

Solubility slightly soluble in neutral [5]
solvents.
Purity >98% (HPLC) [11[5]

4°C, stored under nitrogen,
Storage ] [1]
away from moisture.

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of 2-Amino-5-ethylphenol
hydrochloride are provided in this section. These protocols are based on established chemical
principles and data from analogous compounds.

Synthesis of 2-Amino-5-ethylphenol Hydrochloride

The synthesis of 2-Amino-5-ethylphenol hydrochloride is typically achieved through the
reaction of 2-amino-5-ethylphenol with hydrochloric acid.[3] A general procedure is outlined
below:

Materials:
e 2-Amino-5-ethylphenol

» Concentrated Hydrochloric Acid (HCI)
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Anhydrous diethyl ether (or other suitable organic solvent)

Magnetic stirrer and stir bar

Ice bath

Bichner funnel and filter paper

Vacuum flask

Procedure:

o Dissolve a known quantity of 2-amino-5-ethylphenol in a minimal amount of anhydrous
diethyl ether in a flask equipped with a magnetic stir bar.

o Cool the solution in an ice bath with continuous stirring.

o Slowly add a stoichiometric equivalent of concentrated hydrochloric acid dropwise to the
cooled solution. The hydrochloride salt will precipitate out of the solution.

o Continue stirring in the ice bath for an additional 30 minutes to ensure complete precipitation.
o Collect the precipitated solid by vacuum filtration using a Buchner funnel.

e Wash the collected solid with a small amount of cold, anhydrous diethyl ether to remove any
unreacted starting material or impurities.

e Dry the purified 2-Amino-5-ethylphenol hydrochloride product under vacuum.
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Caption: A typical workflow for the synthesis and purification of 2-Amino-5-ethylphenol
hydrochloride.

Purification by Recrystallization

For higher purity, recrystallization can be employed. The choice of solvent is critical for effective
purification.

Materials:

e Crude 2-Amino-5-ethylphenol hydrochloride

o Recrystallization solvent (e.g., ethanol, isopropanol, or a water/ethanol mixture)
o Erlenmeyer flask

e Hot plate with magnetic stirring

e Bichner funnel and filter paper

e Vacuum flask

Procedure:

e Place the crude 2-Amino-5-ethylphenol hydrochloride in an Erlenmeyer flask.
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e Add a minimal amount of the chosen recrystallization solvent.

o Gently heat the mixture on a hot plate with stirring until the solid completely dissolves. Add
more solvent in small portions if necessary to achieve full dissolution at the boiling point.

« If insoluble impurities are present, perform a hot gravity filtration.
 Allow the hot, clear solution to cool slowly to room temperature.

e Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize
crystal formation.

o Collect the purified crystals by vacuum filtration.
» Wash the crystals with a small amount of ice-cold recrystallization solvent.

e Dry the crystals under vacuum.

Analytical Methods: High-Performance Liquid
Chromatography (HPLC)

HPLC is a standard method for assessing the purity of 2-Amino-5-ethylphenol
hydrochloride. While a specific method for this exact compound is not readily available in
public literature, a general method for aminophenol analysis can be adapted.

Instrumentation:

e HPLC system with a UV detector

e C18 reverse-phase column (e.g., Primesep 100)
Mobile Phase:

o A mixture of water, acetonitrile (MeCN), and an acid buffer (e.g., sulfuric acid or perchloric
acid). The exact ratio should be optimized for best separation.

Procedure:
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Prepare a standard solution of 2-Amino-5-ethylphenol hydrochloride of known
concentration in the mobile phase.

Prepare the sample solution by dissolving the synthesized product in the mobile phase.
Set the UV detector to a wavelength of approximately 275 nm (this may need optimization).
Inject the standard and sample solutions into the HPLC system.

Analyze the resulting chromatograms to determine the retention time and peak area of the
compound, which allows for purity assessment.
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Caption: A generalized workflow for the purity analysis of 2-Amino-5-ethylphenol
hydrochloride using HPLC.

Applications and Biological Relevance

2-Amino-5-ethylphenol hydrochloride is primarily utilized as an intermediate in the synthesis
of various organic compounds.[5] Its key applications include:

o Dye Industry: It serves as a precursor in the manufacturing of certain dyes.[5]

e Pharmaceuticals and Agrochemicals: The reactive amino and phenolic groups make it a
valuable building block in the synthesis of more complex molecules for potential use in
pharmaceuticals and agrochemicals.[5]

Currently, there is limited publicly available information directly linking 2-Amino-5-ethylphenol
hydrochloride to specific biological signaling pathways. Its relevance in drug development is
primarily as a synthetic intermediate rather than a bioactive agent itself. Further research is
needed to explore any potential biological activities of this compound.

Safety and Handling

2-Amino-5-ethylphenol hydrochloride should be handled with care in a laboratory setting. It
is advisable to consult the Safety Data Sheet (SDS) for detailed safety information. General
precautions include:

e Working in a well-ventilated area or under a fume hood.

o Wearing appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat.

¢ Avoiding inhalation of dust and contact with skin and eyes.

» Storing the compound in a cool, dry place away from incompatible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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